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Compound of Interest

Compound Name: Fmoc-d-his(bzl)-oh

Cat. No.: B8020453

Get Quote

Executive Summary: Immediate Action Protocol
Fmoc-D-His(Bzl)-OH (N-alpha-Fmoc-N-im-benzyl-D-histidine) is a specialized amino acid

derivative used in peptide synthesis. While not classified as acutely toxic (e.g., "P-listed" by the

EPA), it is a chemical irritant and a nitrogen-rich organic compound. Improper disposal can lead

to environmental contamination and violation of hazardous waste regulations.

Core Directive:Do NOT dispose of this compound down the drain or in regular trash. All forms

(solid, liquid, and contaminated debris) must be segregated as Hazardous Chemical Waste for

high-temperature incineration.

Chemical Profile & Hazard Identification
Understanding the chemical nature of the waste is the first step in safe disposal. The presence

of the Fluorenylmethoxycarbonyl (Fmoc) and Benzyl (Bzl) groups dictates specific segregation

requirements.
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Property Data Operational Implication

Chemical Name Fmoc-D-His(Bzl)-OH
N-protected amino acid

derivative

CAS Number
1417638-37-9 (General Fmoc-

His-Bzl variants: 84030-19-3)

Unique identifier for waste

manifests

Physical State White to off-white powder
Dust generation potential

during transfer

GHS Classification
Warning (Eye Irrit. 2, Skin Irrit.

2, STOT SE 3)

Requires standard PPE

(Gloves, Goggles)

Reactivity Base-Sensitive (Fmoc group)

CRITICAL: Segregate from

strong bases (e.g., Piperidine

waste) to prevent exothermic

decomposition in waste drums.

[1]

Solubility
Soluble in organic solvents

(DMF, DMSO)

Likely to be found in "Organic

Solvent" waste streams.

Waste Segregation Decision Tree
Effective disposal starts with proper segregation at the bench. Use the following logic flow to

determine the correct waste stream.
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Waste Generated

Physical State?

Solid / Powder

Powder

Liquid Solution

Solution

Contaminated Items
(Gloves, Vials)

Consumables

Pure Substance? Solvent Type? Stream D: Solid Hazardous Debris
(Double Bagged)

Stream A: Solid Organic Waste
(High BTU Incineration)

Yes (Excess Reagent)

Stream B: Halogenated Solvent Waste
(Contains DCM/Chloroform)

Contains Halogens

Stream C: Non-Halogenated Solvent Waste
(DMF, DMSO, Methanol)

No Halogens

Click to download full resolution via product page

Figure 1: Waste Segregation Logic. Ensure separation of halogenated and non-halogenated

solvents if required by your local waste hauler.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Excess Reagent)
Scenario: You have expired or excess dry powder of Fmoc-D-His(Bzl)-OH.

Container Selection: Use a chemically compatible wide-mouth jar (HDPE or Amber Glass).

Labeling: Attach a hazardous waste tag immediately.

Constituents: "Fmoc-D-His(Bzl)-OH" (Do not use abbreviations like "His-Bzl").
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Hazard Checkbox: "Irritant".

Transfer:

Wear nitrile gloves and safety glasses.

Transfer powder carefully to avoid dust. If a large quantity (>50g), perform in a fume hood.

Storage: Cap tightly. Store in the "Solid Organic Waste" satellite accumulation area.

Protocol B: Liquid Waste (Reaction Mixtures)
Scenario: The compound is dissolved in DMF, DCM, or Methanol (e.g., from peptide synthesis

coupling steps).

Compatibility Check:

CRITICAL: Ensure the waste container does not contain strong oxidizers (e.g., peroxides)

or strong acids (e.g., nitric acid).

Note on Bases: While Fmoc is cleaved by bases (piperidine), the waste solution likely

already contains these. Ensure the waste drum is vented if active cleavage is occurring,

though typically these are quenched before disposal.

Solvent Segregation:

Halogenated Waste: If the solution contains Dichloromethane (DCM) or Chloroform.

Non-Halogenated Waste: If dissolved in DMF, DMSO, NMP, or Methanol only.

Pouring: Use a funnel to prevent spills. Leave at least 10% headspace in the container for

expansion.

Secondary Containment: Always keep liquid waste carboys in a secondary containment tray

to capture leaks.

Protocol C: Contaminated Debris (Sharps &
Consumables)
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Scenario: Empty vials, pipette tips, or weighing boats contaminated with traces of the

compound.

Sharps: Needles contaminated with the solution go directly into a Red Biohazard/Sharps

Container (labeled for chemical sharps).

Dry Debris: Gloves, paper towels, and weighing boats.

Collect in a clear hazardous waste bag (often 4-mil thickness).

Label as "Debris contaminated with Fmoc-D-His(Bzl)-OH".

Do NOT place in regular trash.

Scientific Rationale & Safety Mechanisms
Why Incineration?
Fmoc-D-His(Bzl)-OH contains stable aromatic rings (Fluorenyl and Benzyl) and nitrogen

atoms.

Environmental Impact: If landfilled, these organic nitrogen compounds can leach into

groundwater, potentially altering nitrogen cycles or forming toxic byproducts.

Thermal Destruction: High-temperature incineration (typically >1000°C) ensures complete

oxidation of the aromatic rings into CO₂, H₂O, and N₂, preventing the release of persistent

organic pollutants [1].

The "Base-Sensitivity" Hazard
The Fmoc group is designed to be removed by secondary amines (like Piperidine) via a beta-

elimination mechanism.[2]

Mechanism: This reaction releases dibenzofulvene and CO₂ gas.[2]

Disposal Risk: If a large amount of Fmoc-protected amino acid is mixed with a high

concentration of unquenched base in a sealed waste drum, the evolution of CO₂ gas can

pressurize the container, leading to a rupture or explosion hazard.
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Mitigation: Always ensure reaction mixtures are quenched or diluted before adding to the

main waste stream.

Emergency Procedures
Incident Immediate Action

Spill (Solid)

Dampen a paper towel (to prevent dust), wipe

up, and place in hazardous debris bag. Clean

area with soap and water.[3][4]

Spill (Liquid)

Cover with absorbent pads (vermiculite or

polypropylene mats). Place saturated pads in a

sealed bag for hazardous disposal.

Eye Contact

Rinse cautiously with water for 15 minutes.[4]

Remove contact lenses if present.[3][5] Seek

medical attention if irritation persists (SDS

Section 4).

Skin Contact
Wash with plenty of soap and water.[3][4]

Remove contaminated clothing.[4]

Regulatory References
US EPA (40 CFR 261): Defines hazardous waste characteristics. While Fmoc-D-His(Bzl)-
OH is not P or U listed, it falls under "Process Waste" and must be characterized by the

generator [2].

OSHA (29 CFR 1910.1200): Hazard Communication Standard requiring proper labeling and

SDS availability for all chemical waste [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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